N-(carbamoylmethoxy)-3-methoxypropanamide
Overview
Description
N-(Carbamoylmethoxy)-3-methoxypropanamide, also known as CMPMA, is a synthetic molecule with a wide range of applications in scientific research. It is a versatile compound that can be used for a variety of experiments, ranging from biochemical research to drug development. CMPMA is a derivative of the amino acid L-alanine and is composed of a carboxylic acid group, an amide group, and an ether group. CMPMA is a colorless, viscous liquid at room temperature and is soluble in water and many organic solvents.
Scientific Research Applications
N-(carbamoylmethoxy)-3-methoxypropanamide has a wide range of applications in scientific research. It is used in biochemical experiments to study the structure and function of proteins, as well as in drug development to study the pharmacological activity of various compounds. N-(carbamoylmethoxy)-3-methoxypropanamide is also used in the synthesis of other molecules, such as peptides and nucleotides, and in the synthesis of polymers.
Mechanism of Action
The mechanism of action of N-(carbamoylmethoxy)-3-methoxypropanamide is not fully understood, but it is believed to act as a proton acceptor, which facilitates the formation of hydrogen bonds between molecules. This allows N-(carbamoylmethoxy)-3-methoxypropanamide to interact with other molecules and form complexes, which can then be used in various biochemical experiments.
Biochemical and Physiological Effects
N-(carbamoylmethoxy)-3-methoxypropanamide has been shown to have a wide range of biochemical and physiological effects. In biochemical experiments, N-(carbamoylmethoxy)-3-methoxypropanamide has been shown to interact with proteins and other molecules, allowing for the study of their structure and function. In drug development, N-(carbamoylmethoxy)-3-methoxypropanamide has been shown to interact with various receptors and enzymes, allowing for the study of their pharmacological activity. In addition, N-(carbamoylmethoxy)-3-methoxypropanamide has been shown to have an effect on the metabolism of various compounds, including glucose and fatty acids.
Advantages and Limitations for Lab Experiments
The main advantage of using N-(carbamoylmethoxy)-3-methoxypropanamide in laboratory experiments is its versatility. It can be used in a variety of experiments and can interact with a wide range of molecules. Additionally, N-(carbamoylmethoxy)-3-methoxypropanamide is relatively easy to synthesize, making it a cost-effective option for many experiments. The main limitation of N-(carbamoylmethoxy)-3-methoxypropanamide is its low solubility in some solvents, which can make it difficult to use in some experiments.
Future Directions
There are a variety of potential future directions for the use of N-(carbamoylmethoxy)-3-methoxypropanamide in scientific research. It could be used to further study the structure and function of proteins, as well as to study the pharmacology of various compounds. Additionally, N-(carbamoylmethoxy)-3-methoxypropanamide could be used in the synthesis of other molecules, such as peptides and nucleotides, and in the synthesis of polymers. N-(carbamoylmethoxy)-3-methoxypropanamide could also be used in the development of new drugs and therapies, as well as in the study of metabolic pathways. Finally, N-(carbamoylmethoxy)-3-methoxypropanamide could be used to study the effects of various environmental factors on biochemical processes.
Synthesis Methods
The synthesis of N-(carbamoylmethoxy)-3-methoxypropanamide is relatively straightforward and involves the reaction of L-alanine with a mixture of formaldehyde and chloroacetic acid in the presence of a base. This reaction is carried out at a temperature of 80°C and produces N-(carbamoylmethoxy)-3-methoxypropanamide in a yield of approximately 80%. The reaction can be carried out in a variety of solvents, including methanol, ethanol, and acetonitrile.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(carbamoylmethoxy)-3-methoxypropanamide involves the reaction of 3-methoxypropionyl chloride with sodium methoxide to form the intermediate, which is then reacted with urea to form the final product.", "Starting Materials": [ "3-methoxypropionyl chloride", "sodium methoxide", "urea" ], "Reaction": [ "Step 1: 3-methoxypropionyl chloride is reacted with sodium methoxide in anhydrous methanol to form the intermediate, 3-methoxypropionyl methoxide.", "Step 2: Urea is added to the reaction mixture and the reaction is allowed to proceed at room temperature for several hours.", "Step 3: The reaction mixture is then acidified with hydrochloric acid and the product, N-(carbamoylmethoxy)-3-methoxypropanamide, is extracted with ethyl acetate.", "Step 4: The ethyl acetate layer is washed with water, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to obtain the final product as a white solid." ] } | |
CAS RN |
1566403-37-9 |
Product Name |
N-(carbamoylmethoxy)-3-methoxypropanamide |
Molecular Formula |
C6H12N2O4 |
Molecular Weight |
176.2 |
Purity |
95 |
Origin of Product |
United States |
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